2-(((tert-Butyldimethylsilyl)oxy)methyl)prop-2-en-1-ol

• IUPAC Name: 2-[[tert-butyl(dimethyl)silyl]oxymethyl]prop-2-en-1-ol
• InChI: InChI=1S/C10H22O2Si/c1-9(7-11)8-12-13(5,6)10(2,3)4/h11H,1,7-8H2,2-6H3
• InChI Key: JODYQRNHEDLXPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC(=C)CO
• Molecular Formula: C10H22O2Si
• DSSTOX Substance ID: DTXSID60458705
• Molecular Weight: 202.37 g/mol
• CAS RN: 116700-73-3

Description

“2-(((tert-Butyldimethylsilyl)oxy)methyl)prop-2-en-1-ol” is an aliphatic terminal alkyne. It is also known as “2-Propen-1-ol, 2-[[[ (1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-” and "2-[[tert-butyl (dimethyl)silyl]oxymethyl]prop-2-en-1-ol".

Molecular Structure Analysis

The molecular formula of this compound is C10H22O2Si. The InChI code is “1S/C10H22O2Si/c1-9(7-11)8-12-13(5,6)10(2,3)4/h11H,1,7-8H2,2-6H3” and the InChI key is "JODYQRNHEDLXPC-UHFFFAOYSA-N". Further structural analysis would require more specific data such as NMR or crystallography results.

Scientific Research Applications

Synthesis of Complex Molecules

This compound can be used as a reagent in the total synthesis of complex molecules. .

RNA Synthesis

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Catalyst in Chemical Reactions

The compound can also act as a catalyst in certain chemical reactions. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. The safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and disposing of contents/container to an approved waste disposal plant. A Material Safety Data Sheet (MSDS) is available for more detailed safety information.

Mechanism of Action

Target of Action

It is commonly used in organic synthesis as a reagent and intermediate .

Mode of Action

It is known to be used as a reagent in the synthesis of carbonyl compounds . It can also be used for the protection of functional groups such as ketones and aldehydes .

Biochemical Pathways

It plays a significant role in organic synthesis, particularly in the formation of carbonyl compounds and the protection of functional groups .

Result of Action

The result of the action of this compound is the successful synthesis of other organic compounds, including carbonyl compounds . It also aids in the protection of functional groups during organic synthesis .

Action Environment

The action of this compound is influenced by various environmental factors such as temperature, solvent, and the presence of other reagents . It is typically used in a controlled laboratory environment. Safety precautions should be taken while handling this compound, including avoiding inhalation or skin contact .

Synthesis routes and methods I

Procedure details

To a dry flask containing sodium hydride (2.270 g, 56.75 mmol) in THF (150 mL) under N2 at 0° C. was added slowly 2-methylenepropane-1,3-diol (5 g, 56.75 mmol). The reaction was warmed to room temperature and stirred 45 min. TBS-Cl (8.55 g, 56.75 mmol) was added in one batch and stirring was continued for another 45 min, until complete by TLC. To the reaction was added water and the mixture was extracted three times with EtOAc and washed with brine. The organics were dried over magnesium sulfate, filtered and concentrated at −10-15° C. Silica gel chromatography (20%-50% EtOAc/Hex) afforded the title compound (11.36 g, 99%) as a clear oil.

Synthesis routes and methods II

Procedure details

Under argon atmosphere, to a suspension of sodium hydride (490 mg, 60 wt. % oil dispersion) in tetrahydrofuran (10 ml) were sequentially added 2-methylene-1,3-propanediol (1 ml) and tert-butyldimethylchlorosilane (2.22 g) at 0° C., and then the mixture was stirred at room temperature for 1 hour. To this reaction mixture was added a saturated aqueous solution of ammonium chloride, and the mixture was extracted with ethyl acetate. This organic layer was washed with a saturated aqueous solution of sodium chloride, dried over anhydrous sodium sulfate, and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (eluent: n-hexane/ethyl acetate=3/1) to give the titled compound (1.62 g).